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Compound of Interest

Compound Name: Aplysamine-1

Cat. No.: B1665143 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides essential, immediate

safety and logistical information for the proper disposal of Aplysamine-1, a brominated marine

natural product. Adherence to these procedural guidelines is critical for personnel safety and

environmental protection.

Aplysamine-1 (Chemical Formula: C₁₅H₂₄Br₂N₂O) is a halogenated organic compound.[1] Due

to its chemical nature as a brominated compound, it must be treated as hazardous waste.[1]

Improper disposal can pose significant risks. Therefore, all waste containing Aplysamine-1,

including contaminated materials, must be handled and disposed of following stringent

protocols.

Immediate Safety Precautions
Before beginning any work that will generate Aplysamine-1 waste, it is crucial to have a

designated waste disposal plan in place. The following personal protective equipment (PPE) is

mandatory when handling Aplysamine-1 and its associated waste:

Eye Protection: Chemical safety goggles.

Hand Protection: Nitrile gloves.

Body Protection: A laboratory coat.
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Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid

inhalation of any potential aerosols or particulates.

Quantitative Data Summary
While specific quantitative toxicity data for Aplysamine-1 is not readily available, its

classification as a bioactive, brominated organic compound necessitates handling it with a high

degree of caution. The following table summarizes its key chemical identifiers.

Property Value

Chemical Formula C₁₅H₂₄Br₂N₂O

Molecular Weight 408.18 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

CAS Number 159026-30-9

Experimental Protocols for Waste Disposal
The following step-by-step procedures must be followed for the safe disposal of Aplysamine-1
and contaminated materials.

Waste Segregation and Collection:

Designated Waste Containers: Use separate, clearly labeled, and leak-proof waste

containers for "Halogenated Organic Waste."[2] One container should be designated for

liquid waste and another for solid waste.

Liquid Waste:

Carefully pour all solutions containing Aplysamine-1 into the designated "Halogenated

Organic Liquid Waste" container.

Perform this transfer within a chemical fume hood to minimize exposure.
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Rinse any glassware that has come into contact with Aplysamine-1 with a small amount

of an appropriate solvent (e.g., ethanol or acetone). The first two rinsates must be

collected as halogenated organic waste.[1]

Solid Waste:

Place all contaminated solid materials, such as gloves, pipette tips, weighing paper, and

contaminated bench liners, into the designated "Halogenated Organic Solid Waste"

container.[1]

Container Management:

Ensure waste containers are kept tightly sealed when not in use.[3]

Do not fill containers beyond 90% capacity to allow for vapor expansion.[4]

Label waste containers clearly with the words "Hazardous Waste," the full chemical name

"Aplysamine-1," and the associated hazards (e.g., "Toxic," "Halogenated").[5]

Storage and Final Disposal:

Store waste containers in a designated satellite accumulation area that is secure and away

from incompatible materials.[5]

Follow your institution's specific procedures for hazardous waste pickup and disposal. Never

dispose of Aplysamine-1 down the drain or in the regular trash.[2][3]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Aplysamine-1 waste.
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Caption: Aplysamine-1 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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